Cas no 179817-96-0 (5-(1-Propynyl)-2’-O-methylcytidine)

5-(1-Propynyl)-2’-O-methylcytidine structure
179817-96-0 structure
Product Name:5-(1-Propynyl)-2’-O-methylcytidine
CAS No:179817-96-0
MF:C13H17N3O5
MW:295.291183233261
CID:139057
PubChem ID:20646474
Update Time:2025-04-19

5-(1-Propynyl)-2’-O-methylcytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine,2'-O-methyl-5-(1-propynyl)- (9CI)
    • 4-amino-1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-prop-1-ynylpyrimidin-2-one
    • 5-(1-PROPYNYL)-2’-O-METHYLCYTIDINE
    • 5-(1-PROPYNYL)-2A'A inverted exclamation markA'A -O-METHYLCYTIDINE
    • AG-E-30089
    • CTK4D7400
    • I14-41210
    • SureCN1060840
    • 2'-O-Methyl-5-propynylcytidine
    • 5-(1-PROPYNYL)-2'-O-METHYLCYTIDINE
    • 2'-O-Methyl-5-prop-1-yn-1-ylcytidine
    • 179817-96-0
    • Cytidine, 2'-O-methyl-5-(1-propynyl)- (9CI)
    • SCHEMBL1060840
    • 4-Amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-yn-1-yl)pyrimidin-2(1H)-one
    • DTXSID90609243
    • 4-amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-ynyl)pyrimidin-2(1H)-one
    • AKOS015914620
    • Cytidine,2'-O-methyl-5-(1-propynyl)-(9ci)
    • 5-(1-Propynyl)-2’-O-methylcytidine
    • Inchi: 1S/C13H17N3O5/c1-3-4-7-5-16(13(19)15-11(7)14)12-10(20-2)9(18)8(6-17)21-12/h5,8-10,12,17-18H,6H2,1-2H3,(H2,14,15,19)/t8-,9-,10-,12-/m1/s1
    • InChI Key: RDNYOZGTGXUIIY-DNRKLUKYSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C(C#CC)=C1)N)=O)OC)O

Computed Properties

  • Exact Mass: 295.11700
  • Monoisotopic Mass: 295.11682065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 119.83000
  • LogP: -0.95630

5-(1-Propynyl)-2’-O-methylcytidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P835975-1mg
5-(1-Propynyl)-2’-O-methylcytidine
179817-96-0
1mg
$138.00 2023-05-17
TRC
P835975-2.5mg
5-(1-Propynyl)-2’-O-methylcytidine
179817-96-0
2.5mg
$299.00 2023-05-17
TRC
P835975-5mg
5-(1-Propynyl)-2’-O-methylcytidine
179817-96-0
5mg
$529.00 2023-05-17
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.